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Compound of Interest

Compound Name: 3-(2-Ethylhexyl)thiophene

Cat. No.: B058148

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is not a substitute for a formal Safety Data Sheet (SDS). All laboratory and industrial
handling of 3-(2-Ethylhexyl)thiophene should be conducted in accordance with a
comprehensive and substance-specific risk assessment, and by following all applicable safety

regulations.

Introduction

3-(2-Ethylhexyl)thiophene is a substituted thiophene monomer increasingly utilized in the
synthesis of conjugated polymers for applications in organic electronics, such as organic field-
effect transistors (OFETs) and organic photovoltaics (OPVs). As its use in research and
development expands, a thorough understanding of its health and safety profile is imperative
for ensuring the well-being of laboratory and manufacturing personnel. This guide provides an
in-depth overview of the available safety data, potential hazards, and handling
recommendations for 3-(2-Ethylhexyl)thiophene. Due to the limited availability of specific
toxicological studies on this compound, this guide also extrapolates potential hazards based on
the known toxicology of structurally related thiophene derivatives and compounds containing
the 2-ethylhexyl moiety.

Physicochemical and Hazard Information
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The following tables summarize the known physical, chemical, and hazard properties of 3-(2-
Ethylhexyl)thiophene, primarily sourced from Safety Data Sheets (SDS) provided by chemical
suppliers.

Table 1: Physicochemical Properties of 3-(2-Ethylhexyl)thiophene

Property Value Source

CAS Number 121134-38-1 [1]

Molecular Formula C12H20S [1]

Molecular Weight 196.35 g/mol [1]

Appearance C.:olc')rless to almost colorless 2]
liquid

Boiling Point 150-152 °C at 7.5 Torr

Density 0.915 g/mL at 25 °C

Flash Point >110 °C

Solubility Soluble in organic solvents [3]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

. e H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction

Specific Target Organ Toxicity - )

) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S

o irritation
Irritation)

» o H373: May cause damage to
Specific Target Organ Toxicity -
2 organs through prolonged or
Repeated Exposure
repeated exposure

Note: This classification is based on available SDS and may vary between suppliers.

Toxicological Profile

Direct and comprehensive toxicological data for 3-(2-Ethylhexyl)thiophene is not readily
available in the public domain. The following sections provide an assessment based on the
toxicology of the thiophene functional group and related 3-alkylthiophenes.

Acute Toxicity

While specific LD50 and LC50 values for 3-(2-Ethylhexyl)thiophene are not published, the
GHS classification of "Harmful if swallowed" suggests a moderate level of acute oral toxicity.
For a related compound, 3-hexylthiophene, an oral LD50 of 500.1 mg/kg and a dermal LD50 of
1,100 mg/kg in rats has been reported[4]. Inhalation of vapors may cause respiratory tract
irritation[5].

Skin and Eye Irritation
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The compound is classified as a skin irritant and can cause serious eye damage[5]. Prolonged
or repeated skin contact may lead to dermatitis.

Sensitization

There is a potential for skin sensitization, meaning that repeated exposure could lead to an
allergic skin reaction[5].

Genotoxicity and Carcinogenicity

No specific genotoxicity or carcinogenicity studies for 3-(2-Ethylhexyl)thiophene were
identified. However, the genotoxicity of various thiophene derivatives has been investigated.
Some thiophene derivatives have shown mutagenic potential in the Ames test, particularly after
metabolic activation[6][7]. The thiophene ring is considered a "structural alert” for the formation
of reactive metabolites][8].

Reproductive and Developmental Toxicity

There is no available data on the reproductive or developmental toxicity of 3-(2-
Ethylhexyl)thiophene. The parent compound, thiophene, has been shown to cause abnormal
lactation and cessation of nursing in female rats at a LOAEL of 25 mg/kg bw/day[9].

Metabolism and Potential Biological Sighaling
Pathways

The toxicity of many thiophene-containing compounds is linked to their metabolism by
cytochrome P450 (CYP450) enzymes in the liver[3][10].

Metabolic Activation of the Thiophene Ring

The primary mechanism of thiophene-induced toxicity involves its bioactivation into reactive
electrophilic metabolites, namely thiophene-S-oxides and thiophene epoxides. These reactive
intermediates can covalently bind to cellular macromolecules such as proteins and nucleic
acids, leading to cellular damage and toxicity. The cytochrome P450 isozymes CYP3A4 and
CYP2B6 have been implicated in the metabolism of thiophene-containing compounds[11].
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Metabolic activation of the thiophene ring.

Potential Interaction with Neurological Pathways

Several thiophene derivatives have been shown to interact with the central nervous system.
Some have been investigated as inhibitors of norepinephrine and serotonin reuptake, while
others have demonstrated effects on dopaminergic systems[12][13][14]. While there is no direct
evidence for 3-(2-Ethylhexyl)thiophene, the structural similarity to other neurologically active
thiophenes suggests that a potential for such interactions cannot be ruled out without further
investigation.

Experimental Protocols for Toxicological
Assessment

While specific experimental data for 3-(2-Ethylhexyl)thiophene is lacking, the following are
standard OECD (Organisation for Economic Co-operation and Development) test guidelines
that would be appropriate for assessing its toxicological profile.

Table 3: Relevant OECD Test Guidelines for Toxicological Assessment
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Test

OECD Guideline Purpose

Acute Oral Toxicity

To determine the median lethal
TG 420, 423, or 425 dose (LD50) after a single oral
administration.

Acute Dermal Toxicity

To determine the LD50 after a
TG 402 ) o
single dermal application.

Acute Inhalation Toxicity

To determine the median lethal
TG 403 concentration (LC50) after

inhalation exposure.

Skin Irritation/Corrosion

To assess the potential for skin
TG 404 o ]
irritation or corrosion.

Eye Irritation/Corrosion

To assess the potential for eye
TG 405 o )
irritation or corrosion.

Skin Sensitization

To determine the potential to
TG 406, 429, or 442 i ) L
induce skin sensitization.

Repeated Dose 28-day Oral

To identify target organs and

establish a No-Observed-

o TG 407
Toxicity Study Adverse-Effect Level (NOAEL)
from repeated oral exposure.
Bacterial Reverse Mutation 1G 471 To assess the potential for
Test (Ames Test) mutagenicity in bacteria.
) ) To assess the potential to
In Vitro Mammalian ]
) TG 473 induce chromosomal damage
Chromosomal Aberration Test ) ]
in mammalian cells.
i ] To assess for chromosomal
In Vivo Mammalian Erythrocyte
TG 474 damage or damage to the

Micronucleus Test

mitotic apparatus in vivo.

A comprehensive safety evaluation of 3-(2-Ethylhexyl)thiophene would involve a battery of

these tests to fully characterize its potential hazards.
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Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene), a lab coat, and
closed-toe shoes.

e Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
the potential for inhalation of vapors or aerosols exists, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.

Handling and Storage

o Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames|[2].
o Keep the container tightly closed.
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Conclusion
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3-(2-Ethylhexyl)thiophene is a combustible liquid that is harmful if swallowed and can cause
skin and serious eye irritation. There is also a potential for skin sensitization and respiratory
irritation. While specific, quantitative toxicological data for this compound is limited, the known
toxicology of the thiophene moiety suggests a potential for toxicity following metabolic
activation by cytochrome P450 enzymes. Researchers and drug development professionals
should handle this compound with appropriate engineering controls and personal protective
equipment to minimize exposure. Further toxicological studies are warranted to fully
characterize the health and safety profile of 3-(2-Ethylhexyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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